2,5-dibromo-3-nitrobenzoic Acid

• Molecular Formula: C7H3Br2NO4
• Molecular Weight: 324.91 g/mol
• IUPAC Name: 2,5-dibromo-3-nitrobenzoic acid
• InChI: InChI=1S/C7H3Br2NO4/c8-3-1-4(7(11)12)6(9)5(2-3)10(13)14/h1-2H,(H,11,12)
• InChI Key: ZLXBCTDPBNEWRX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(=O)O)Br)[N+](=O)[O-])Br

Description

2,5-dibromo-3-nitrobenzoic Acid is a useful research compound. Its molecular formula is C7H3Br2NO4 and its molecular weight is 324.91 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The procedure described in R. K. Bentley and F. G. Holliman, J. Chem. Soc. (c), 2447 (1970) was used. A mixture of 2,5-dibromobenzoic acid (50 g, 0.18 mol) in concentrated sulfuric acid was vigorously stirred as fuming nitric acid (62.5 mL) was added dropwise at a rate to keep the temperature below 70° C. The reaction mixture was vigorously stirred, heated to 100° C. and then kept at 100° C. for 5 hours. The cooled reaction was cautiously poured into 2 liters of ice and vigorously stirred, the precipitate was filtered through a sintered glass funnel and the solid was washed well with water. Crystallization was achieved by dissolving the solid in acetic acid (150 mL) and after concentration to a half of the volume, crystals separated (16.72 g) ; mp 225°-229° C. An additional crop of 7.52 g was obtained to give a total yield of 24.24 g (41%).